Cas no 886500-60-3 ((7-Chloro-3-methyl-4-oxo-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid)

• Product Name: (7-Chloro-3-methyl-4-oxo-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid
• CAS No: 886500-60-3
• MF: C₁₁H₉ClN₂O₃S
• MW: 284.718760251999
• CID: 3111506
• PubChem ID: 7174445
• Update Time: 2025-05-22

(7-Chloro-3-methyl-4-oxo-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (7-Chloro-3-methyl-4-oxo-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid
• 2-[(7-Chloro-3,4-dihydro-3-methyl-4-oxo-2-quinazolinyl)thio]acetic acid
• 2-((7-Chloro-3-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio)aceticacid
• 2-((7-Chloro-3-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid
• 2-[(7-chloro-3-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetic acid
• 886500-60-3
• DTXSID501151061

• MDL： MFCD06739944
• Inchi： 1S/C11H9ClN2O3S/c1-14-10(17)7-3-2-6(12)4-8(7)13-11(14)18-5-9(15)16/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： ZILBUEJATAWVCD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(N(C)C(=NC=2C=1)SCC(=O)O)=O

Computed Properties

• Exact Mass: 284.0022410Da
• Monoisotopic Mass: 284.0022410Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 95.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on (7-Chloro-3-methyl-4-oxo-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid

Comprehensive Analysis of (7-Chloro-3-methyl-4-oxo-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid (CAS No. 886500-60-3)

(7-Chloro-3-methyl-4-oxo-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid (CAS No. 886500-60-3) is a specialized quinazoline derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique sulfanyl-acetic acid moiety, has garnered attention for its structural versatility and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for novel therapeutics, particularly in targeting enzyme inhibition and modulating cellular pathways.

The molecular structure of 886500-60-3 features a chloro-substituted quinazolinone core, which is known to enhance binding affinity in biological systems. This property makes it a valuable candidate for developing small-molecule inhibitors, a hot topic in precision medicine. Recent studies highlight its relevance in cancer research, where quinazoline derivatives are investigated for their anti-proliferative effects. The compound’s thioether linkage further expands its utility in bioconjugation and prodrug design, aligning with trends in targeted drug delivery systems.

In the context of green chemistry, (7-Chloro-3-methyl-4-oxo-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid is also being evaluated for its synthetic efficiency. With growing interest in sustainable synthesis, researchers are optimizing routes to minimize waste and energy consumption during its production. This aligns with global demands for eco-friendly pharmaceutical intermediates, a frequently searched topic in academic and industrial forums.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 886500-60-3, ensuring purity and consistency for research applications. The compound’s stability under various pH conditions is another area of investigation, particularly for formulation scientists working on oral or injectable drug products. These aspects are frequently queried in pharmacokinetics discussions, reflecting its practical relevance.

Beyond therapeutics, 886500-60-3 is explored in material science for designing functionalized polymers. Its heterocyclic scaffold offers opportunities to create smart materials with responsive properties, a trending niche in nanotechnology. Such interdisciplinary applications underscore the compound’s adaptability, making it a recurring subject in high-impact journals and patent literature.

In summary, (7-Chloro-3-methyl-4-oxo-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid represents a multifaceted tool for modern science. Its integration into drug development pipelines and advanced materials highlights its enduring value. As research progresses, this compound is poised to address key challenges in personalized medicine and sustainable chemistry, answering pressing questions from the scientific community.